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Compound of Interest

Compound Name: Fenamidone

Cat. No.: B155076 Get Quote

Fenamidone: A Technical Guide for Researchers
CAS Number: 161326-34-7[1]

Molecular Formula: C₁₇H₁₇N₃OS[1]

This technical guide provides an in-depth overview of fenamidone, a fungicide belonging to

the imidazolinone chemical class. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its mechanism of action,

experimental protocols, and key data points.

Core Physicochemical and Fungicidal Data
The following table summarizes key quantitative data for fenamidone, providing a quick

reference for its chemical properties and efficacy against a key oomycete pathogen.
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Parameter Value Reference

CAS Number 161326-34-7 [1]

Molecular Formula C₁₇H₁₇N₃OS [1]

Molar Mass 311.40 g/mol

Melting Point 137 °C

EC₅₀ against Phytophthora

infestans

Statistically higher than 6_A1

genotype, but in line with

previous sensitivity testing.

[2]

Mechanism of Action: Inhibition of Mitochondrial
Respiration
Fenamidone's primary mode of action is the inhibition of the mitochondrial electron transport

chain (ETC) at Complex III, also known as the cytochrome bc₁ complex. It is classified as a

Quinone outside Inhibitor (QoI), binding to the Qo site of cytochrome b. This binding blocks the

transfer of electrons from ubiquinol to cytochrome c, a critical step in the generation of the

proton gradient across the inner mitochondrial membrane.

The disruption of the ETC leads to two major downstream cellular effects:

Inhibition of ATP Synthesis: The blockage of electron flow prevents the pumping of protons

across the inner mitochondrial membrane, dissipating the membrane potential and thereby

inhibiting the production of ATP by ATP synthase. This energy deficit severely impacts

essential cellular processes.

Increased Production of Reactive Oxygen Species (ROS): The interruption of the electron

flow at Complex III can lead to the premature leakage of electrons to molecular oxygen,

resulting in the formation of superoxide radicals and other reactive oxygen species. This can

induce oxidative stress and damage to cellular components.
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Caption: Fenamidone inhibits Complex III of the mitochondrial ETC.

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of

fenamidone.

In Vitro Fungicide Efficacy Assay against Oomycetes
This protocol is adapted from established methods for testing the sensitivity of oomycetes to

fungicides using a mycelial growth inhibition assay.

a. Materials:

Oomycete culture (e.g., Phytophthora infestans)

Appropriate culture medium (e.g., Rye A agar)

Fenamidone stock solution (in a suitable solvent like DMSO)

Sterile petri dishes (90 mm)

Sterile cork borer (5 mm diameter)

Incubator

b. Procedure:
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Prepare the culture medium and autoclave. Allow it to cool to 45-50°C.

Add the appropriate volume of fenamidone stock solution to the molten agar to achieve the

desired final concentrations. Also, prepare control plates with the solvent alone.

Pour the amended and control agar into sterile petri dishes and allow them to solidify.

Using a sterile cork borer, take mycelial plugs from the actively growing edge of a fresh

oomycete culture.

Place one mycelial plug in the center of each petri dish.

Incubate the plates at the optimal temperature for the specific oomycete in the dark.

Measure the colony diameter at regular intervals until the mycelium on the control plate

reaches the edge of the dish.

Calculate the percentage of growth inhibition for each fenamidone concentration compared

to the control.

Determine the EC₅₀ value by plotting the percentage of inhibition against the logarithm of the

fenamidone concentration.
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Caption: Workflow for in vitro fungicide efficacy testing.
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Mitochondrial Complex III Activity Assay
This protocol outlines a spectrophotometric method to measure the activity of Complex III and

its inhibition by fenamidone.

a. Materials:

Isolated mitochondria from the target organism

Assay Buffer (e.g., 50 mM potassium phosphate, pH 7.4, 1 mM EDTA)

Cytochrome c (from bovine heart)

Decylubiquinol (as substrate)

Fenamidone stock solution (in DMSO)

Spectrophotometer

b. Procedure:

Prepare a reaction mixture containing Assay Buffer and cytochrome c.

Add a known amount of the isolated mitochondrial suspension to the reaction mixture in a

cuvette.

To test for inhibition, add varying concentrations of fenamidone to the reaction mixture and

pre-incubate for a few minutes.

Initiate the reaction by adding the substrate, decylubiquinol.

Immediately monitor the increase in absorbance at 550 nm, which corresponds to the

reduction of cytochrome c.

The rate of cytochrome c reduction is proportional to the activity of mitochondrial Complex III.

Calculate the percentage of inhibition for each fenamidone concentration.
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Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the

fenamidone concentration.
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Caption: Workflow for Mitochondrial Complex III Activity Assay.

Downstream Cellular Effects of Complex III
Inhibition
The inhibition of mitochondrial Complex III by fenamidone initiates a cascade of downstream

cellular events that contribute to its fungicidal activity. A logical representation of these events is

depicted below.
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Caption: Downstream effects of fenamidone-induced Complex III inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b155076?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Fenamidone
https://projectbluearchive.blob.core.windows.net/media/Default/Research%20Papers/Potatoes/FAB%20Reports/11120047%20Final%20Report_2018.pdf
https://www.benchchem.com/product/b155076#fenamidone-cas-number-and-molecular-formula-for-research
https://www.benchchem.com/product/b155076#fenamidone-cas-number-and-molecular-formula-for-research
https://www.benchchem.com/product/b155076#fenamidone-cas-number-and-molecular-formula-for-research
https://www.benchchem.com/product/b155076#fenamidone-cas-number-and-molecular-formula-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

